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Compound of Interest

Compound Name: Oleracein A

Cat. No.: B1259771 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Oleracein A is publicly available. The

following disposal procedures are based on general laboratory guidelines for handling non-

hazardous chemical waste. Researchers must conduct a thorough risk assessment based on

the concentration, quantity, and formulation of Oleracein A being handled and consult their

institution's Environmental Health and Safety (EHS) department for specific disposal

requirements.

Oleracein A, a natural compound isolated from Portulaca oleracea, requires careful handling

and disposal to ensure laboratory safety and environmental compliance. While specific hazard

data for Oleracein A is not readily available, a conservative approach, treating it as a

potentially bioactive, non-hazardous chemical, should be adopted.

Quantitative Data and Chemical Properties
The following table summarizes the known chemical properties of Oleracein A. This

information is crucial for understanding its basic chemical identity.
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Property Value Source

Molecular Formula C₂₄H₂₅NO₁₁ [1]

Molecular Weight 503.5 g/mol [1]

IUPAC Name

(2S)-5-hydroxy-1-[(E)-3-(4-

hydroxyphenyl)prop-2-

enoyl]-6-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

2,3-dihydroindole-2-carboxylic

acid

[1]

Synonyms Oleracein A [1]

Step-by-Step Disposal Protocol for Oleracein A
This protocol outlines the recommended steps for the safe disposal of small quantities of

Oleracein A typically used in research settings.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves.

2. Waste Segregation and Collection:

Solid Waste: Collect solid Oleracein A, or materials contaminated with it (e.g., weighing

paper, contaminated paper towels), in a designated, sealed, and clearly labeled waste

container. The label should read "Non-hazardous Chemical Waste: Oleracein A".

Liquid Waste: For solutions containing Oleracein A, collect the waste in a sealable, non-

reactive container (e.g., a glass or polyethylene bottle). The container must be clearly

labeled with "Non-hazardous Chemical Waste: Oleracein A" and a list of all solvents

present. Do not mix with other waste streams unless compatibility has been confirmed.

3. Disposal Pathway:
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Consult Institutional Guidelines: Before proceeding, consult your institution's EHS guidelines.

Some institutions may permit the disposal of small quantities of non-hazardous chemicals

down the sanitary sewer with copious amounts of water, while others may require collection

for incineration.[2][3][4]

Solid Waste Disposal: For solid waste deemed non-hazardous by your institution, it may be

permissible to dispose of it in the regular laboratory trash, provided it is securely packaged to

prevent spillage.[5] However, many institutions require that all chemical waste, regardless of

hazard classification, be disposed of through the EHS office.

Liquid Waste Disposal: Never dispose of organic solvents down the drain. If Oleracein A is

dissolved in an organic solvent, it must be collected as hazardous waste. If in an aqueous

solution deemed non-hazardous by your EHS department, it may be drain-disposable with a

large volume of running water.[3]

4. Decontamination:

Decontaminate all glassware and surfaces that have come into contact with Oleracein A. A

standard laboratory detergent and water are likely sufficient, followed by appropriate rinsing.

5. Documentation:

Maintain a log of the disposed of Oleracein A, noting the quantity, date, and method of

disposal.

Experimental Workflow and Disposal Logic
The following diagrams illustrate a typical experimental workflow involving Oleracein A and the

logical steps for its proper disposal.
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Experimental Protocol

Disposal Procedure

Weigh Solid Oleracein A

Prepare Solution (e.g., in DMSO or Ethanol)

Treat Cells or Perform Assay

Data Acquisition and Analysis Collect Solid Waste (e.g., contaminated tips, tubes)

Generates Solid Waste

Collect Liquid Waste (e.g., excess solution, media)

Generates Liquid Waste

Segregate and Label Waste Containers

Consult Institutional EHS Guidelines

Dispose of Waste via Approved Pathway

Click to download full resolution via product page

Caption: Experimental workflow from preparation to disposal of Oleracein A.
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Oleracein A Waste Generated

Is the waste solid or liquid?

Collect in a labeled solid waste container

Solid

Is the solvent aqueous or organic?

Liquid

Consult Institutional EHS for Disposal Pathway

Collect in a labeled aqueous waste container

Aqueous

Collect in a labeled organic solvent waste container

Organic

Disposal Complete

Click to download full resolution via product page

Caption: Decision-making workflow for the proper disposal of Oleracein A waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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